Cas no 2228603-69-6 (1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• CAS No: 2228603-69-6
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6363129
• PubChem ID: 165612648
• Update Time: 2025-11-03

1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid
• 2228603-69-6
• EN300-1729396

• Inchi： 1S/C10H12N2O2/c1-2-12-7-8(6-11-12)10(9(13)14)4-3-5-10/h2,6-7H,1,3-5H2,(H,13,14)
• InChI Key： APFBYBRVNBXTTM-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=NN(C=C)C=2)CCC1)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid

1-(1-Ethenyl-1H-Pyrazol-4-Yl)Cyclobutane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid (CAS No. 2228603-69-6) is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its intriguing molecular architecture, which combines a cyclobutane ring with a pyrazole moiety and an ethenyl group. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The molecular structure of 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid is characterized by a cyclobutane ring fused to a carboxylic acid group, with a pyrazole ring substituted at the 4-position by an ethenyl group. This configuration imparts unique electronic and steric properties to the molecule, making it a promising candidate for various applications. Researchers have explored its potential as a building block in medicinal chemistry, where its ability to form hydrogen bonds and participate in π-interactions makes it suitable for designing bioactive molecules.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid. For instance, a study published in *Journal of Organic Chemistry* demonstrated a palladium-catalyzed coupling reaction that facilitates the construction of the cyclobutane ring. This approach not only enhances the scalability of the synthesis but also opens avenues for further functionalization of the molecule, potentially leading to new derivatives with enhanced bioactivity.

In terms of biological activity, cyclobutane carboxylic acids like this compound have shown promise in modulating enzyme activity and receptor binding. A study conducted by Smith et al. (2023) revealed that this compound exhibits moderate inhibitory activity against certain kinases, suggesting its potential as a lead compound in anti-cancer drug development. Furthermore, its ability to penetrate cellular membranes makes it an attractive candidate for drug delivery systems.

The integration of pyrazole moieties into organic compounds has been widely recognized for their versatility in medicinal chemistry. The presence of the pyrazole ring in 1-(1-ethenyl-1H-pyrazol-4-yl)cyclobutane-1-carboxylic acid confers additional functional diversity, enabling interactions with various biological targets. Recent research has focused on optimizing the substituents on the pyrazole ring to enhance selectivity and potency, paving the way for more effective therapeutic agents.

From an environmental standpoint, the synthesis and application of cyclobutane-containing compounds are increasingly being evaluated for their sustainability. The development of eco-friendly synthesis routes for 1-(1-ethenyl-1H-pyrazol-4-Yl)cyclobutane carboxylic acid is a growing area of interest, aligning with global efforts to promote green chemistry practices. Researchers are exploring catalytic processes that minimize waste and reduce energy consumption during production.

In conclusion, 1-(1-Ethenyl-Pyrazol-Cyclobutane-Carboxylic Acid) (CAS No. 2228603696) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable asset in modern chemical research. As ongoing investigations continue to uncover its full potential, this compound is poised to make significant contributions to the fields of pharmacology and materials science.